Cas no 127564-71-0 (Hydrazinecarbothioamide,2-[4-[(aminoiminomethyl)hydrazono]methyl-2,5-cyclohexadien-1-ylidene]- (9CI))

• Product Name: Hydrazinecarbothioamide,2-[4-[(aminoiminomethyl)hydrazono]methyl-2,5-cyclohexadien-1-ylidene]- (9CI)
• CAS No: 127564-71-0
• Molecular Formula: C₉H₁₃N₇S
• Molecular Weight: 251.31142
• CID: 161405
• PubChem ID: 5487331

Hydrazinecarbothioamide,2-[4-[(aminoiminomethyl)hydrazono]methyl-2,5-cyclohexadien-1-ylidene]- (9CI) Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-[4-[(aminoiminomethyl)hydrazono]methyl-2,5-cyclohexadien-1-ylidene]- (9CI)
• [4-[2-(diaminomethylidene)hydrazinyl]-2-methylphenyl]iminothiourea
• ambazone 82-80
• Hydrazinecarbothioamide,2-[4-[(aminoiminomethyl)hydrazono]methyl-2,5-cyclohexadien-1-ylidene]-...
• (E)-2-{4-[2-(diaminomethylidene)hydrazino]-2-methylphenyl}diazenecarbothioamide
• Ambazon 82-80
• Hydrazinecarbothioamide, 2-(4-((aminoiminomethyl)hydrazono)methyl-2,5-cyclohexadien-1-ylidene)-
• Toluquinone-guanylhydrazone-thiosemicarbazone
• 2-Methyl-4-(guanidinoimino)-2,5-cyclohexadien-1-one thiosemicarbazone
• (2E)-2-(4-(2-carbamimidoylhydrazono)-2-methylcyclohexa-2,5-dien-1-ylidene)hydrazine-1-carbothioamide
• Ambazone, methyl derivative
• DTXSID40879575
• 127564-71-0

• InChIKey： GYXXIBHLLDRPCN-JQIJEIRASA-N
• Inchi： InChI=1S/C9H13N7S/c1-5-4-6(13-15-8(10)11)2-3-7(5)14-16-9(12)17/h2-4,13H,1H3,(H2,12,17)(H4,10,11,15)/b16-14+
• SMILES： N/C(=N/NC1=CC=C(/N=N/C(=S)N)C(C)=C1)/N

Computed Properties

• Exact Mass: 251.09559
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 251.09531462g/mol
• Heavy Atom Count: 17
• Complexity: 323
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 159Ų

Experimental Properties

• PSA: 127.17